1-[4-(2-(Aminooxy)ethyl)piperidin-1-yl]hexadecan-1-one

• CAS No.: 850079-65-1
• Molecular Formula: C23H46N2O2
• Molecular Weight: 382.6 g/mol
• IUPAC Name: 1-[4-(2-aminooxyethyl)piperidin-1-yl]hexadecan-1-one
• InChI: InChI=1S/C23H46N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-23(26)25-19-16-22(17-20-25)18-21-27-24/h22H,2-21,24H2,1H3
• InChI Key: YKWHUGFAZWACFU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)N1CCC(CC1)CCON

Description

1-[4-(2-(Aminooxy)ethyl)piperidin-1-yl]hexadecan-1-one is a useful research compound. Its molecular formula is C23H46N2O2 and its molecular weight is 382.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrazine hydrate (0.14 ml, 2.96 mmol) was added to a solution of 2-[2-(1-(hexadecanoyl)piperidin-4-yl)ethoxy]isoindole-1,3-dione (1.52 g, 2.96 mmol) in ethanol (30 ml). The reaction mixture was heated to reflux for 75 min and cooled to room temperature. The formed precipitation was removed by filtration. The solvent of the filtrate was removed in vacuo. The crude product was purified by flash chromatography on silica (30 g), using a mixture of dichloromethane/methanol/25% aqueous ammonia (100:10:1) as eluent, to give 800 mg of 1-[4-(2-(aminooxy)ethyl)piperidin-1-yl]hexadecan-1-one.